Cas no 1334147-78-2 (3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride)
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride
- 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonylchloride
- 1H-3-Benzazepine-7-sulfonyl chloride, 3-(aminocarbonyl)-2,3,4,5-tetrahydro-
-
- MDL: MFCD19686551
- Inchi: 1S/C11H13ClN2O3S/c12-18(16,17)10-2-1-8-3-5-14(11(13)15)6-4-9(8)7-10/h1-2,7H,3-6H2,(H2,13,15)
- InChI Key: PZDAPTZIPMIHNI-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2=C(C=1)CCN(C(N)=O)CC2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 421
- XLogP3: 1.2
- Topological Polar Surface Area: 88.8
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-82818-0.05g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 0.05g |
$732.0 | 2023-09-02 | ||
| Enamine | EN300-82818-0.1g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 0.1g |
$767.0 | 2023-09-02 | ||
| Enamine | EN300-82818-0.25g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 0.25g |
$801.0 | 2023-09-02 | ||
| Enamine | EN300-82818-0.5g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 0.5g |
$836.0 | 2023-09-02 | ||
| Enamine | EN300-82818-1.0g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 1.0g |
$871.0 | 2023-02-12 | ||
| Enamine | EN300-82818-2.5g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 2.5g |
$1707.0 | 2023-09-02 | ||
| Enamine | EN300-82818-5.0g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 5.0g |
$2525.0 | 2023-02-12 | ||
| Enamine | EN300-82818-10.0g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 10.0g |
$3746.0 | 2023-02-12 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01107361-1g |
3-Carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 95% | 1g |
¥4305.0 | 2023-04-03 | |
| Enamine | EN300-82818-1g |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride |
1334147-78-2 | 1g |
$871.0 | 2023-09-02 |
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride
Research Brief on 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride (CAS: 1334147-78-2)
3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride (CAS: 1334147-78-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents targeting central nervous system (CNS) disorders. The compound's unique structural features, including the benzazepine core and sulfonyl chloride moiety, make it a valuable intermediate in medicinal chemistry.
Recent studies have focused on the synthesis and characterization of 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride, with an emphasis on optimizing its yield and purity for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Researchers have also explored its reactivity with various nucleophiles, highlighting its versatility as a building block for more complex molecules.
One of the key applications of this compound lies in its role as a precursor for the development of dopamine receptor ligands. The benzazepine scaffold is known to interact with dopamine receptors, making it a promising candidate for the treatment of psychiatric and neurological conditions such as schizophrenia and Parkinson's disease. Recent preclinical studies have demonstrated that derivatives of 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride exhibit high affinity and selectivity for specific dopamine receptor subtypes, paving the way for further pharmacological investigations.
In addition to its potential in CNS drug development, this compound has also been investigated for its utility in peptide coupling reactions. The sulfonyl chloride group serves as an effective activating agent for carboxyl groups, enabling the formation of amide bonds under mild conditions. This property has been leveraged in the synthesis of peptide-based therapeutics, where precise control over reaction conditions is critical to maintaining the integrity of sensitive biomolecules.
Despite its promising applications, challenges remain in the scalable synthesis and handling of 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride. Issues such as stability under ambient conditions and the need for specialized storage solutions have been identified as areas requiring further optimization. Ongoing research aims to address these limitations through the development of more robust synthetic protocols and the exploration of alternative protective strategies.
In conclusion, 3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride (CAS: 1334147-78-2) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its multifaceted applications, from CNS drug development to peptide synthesis, underscore its importance in advancing the field of chemical biology. Future studies will likely focus on expanding its utility and overcoming current synthetic challenges, further solidifying its role in drug discovery.
1334147-78-2 (3-carbamoyl-2,3,4,5-tetrahydro-1H-3-benzazepine-7-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)